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Compound of Interest |

Compound Name: 4-[(2-Chlorobenzyl)oxy]aniline
CAS No.: 21116-13-2
Cat. No.: B1348942

Get Quote

This document provides essential procedural guidance for the safe and compliant disposal of
4-[(2-Chlorobenzyl)oxy]aniline (CAS No. 21116-13-2). As a compound utilized in specialized
research and development, understanding its chemical nature is paramount to ensuring the
safety of laboratory personnel and protecting the environment. This guide is designed for
researchers, scientists, and drug development professionals, offering a framework built on
expertise and adherence to regulatory standards. The procedures outlined herein are designed
to be self-validating, ensuring that every step contributes to a safe and compliant waste
management lifecycle.

Hazard Identification and Risk Assessment: A
Structural Perspective

4-[(2-Chlorobenzyl)oxy]aniline is a complex molecule whose hazards are best understood by
examining its constituent parts: an aniline core and a chlorinated aromatic group. This structure
dictates its toxicological profile and its classification as a hazardous substance requiring
specialized disposal.
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» Aniline Moiety: The aniline backbone is associated with significant health risks. Anilines are
known to be toxic if inhaled, ingested, or absorbed through the skin.[1] They can cause
methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced, leading
to symptoms like headache, dizziness, and cyanosis (a blueish tint to the skin).[2] The
International Agency for Research on Cancer (IARC) classifies aniline as a Group 2B
carcinogen, meaning it is possibly carcinogenic to humans.[3]

o Chlorinated Aromatic Moiety: The presence of a carbon-halogen bond classifies this
compound as a halogenated organic compound (HOC).[4][5] HOCs are often
environmentally persistent and are subject to stringent disposal regulations under the
Resource Conservation and Recovery Act (RCRA) in the United States.[6] Improper
disposal, particularly through combustion at inadequate temperatures, can lead to the
formation of highly toxic byproducts such as dioxins and furans.[7][8]

The combination of these two functional groups necessitates that 4-[(2-
Chlorobenzyl)oxy]aniline be treated as a toxic, potentially carcinogenic, and environmentally
persistent hazardous waste.

Table 1: Physico-Chemical Properties and Hazard Profile

Property Value Source
CAS Number 21116-13-2 [9][10][11]
Molecular Formula C13H12CINO [9][10]
Physical State Solid [9][10]
Melting Point 48-50 °C [9][10]

Primary Hazards

Toxic (inhalation, ingestion,

skin absorption), Suspected

Carcinogen, Skin/Eye Irritant,

Ecotoxic.

[1112][3][12]

Classification

Halogenated Organic
Compound (HOC)

[4]1[5]
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Personnel Protective Equipment (PPE) and Safe
Handling

Given the compound's hazard profile, rigorous adherence to PPE standards is non-negotiable.
The goal is to eliminate all routes of exposure.

o Engineering Controls: All work involving 4-[(2-Chlorobenzyl)oxy]aniline, including weighing
and transfers, must be conducted within a certified chemical fume hood to prevent inhalation
of dust or vapors.[1]

o Eye Protection: Chemical splash goggles are mandatory to protect against accidental
contact with the eyes.

o Protective Clothing: A full-length laboratory coat should be worn and kept fully buttoned.

o Gloves: Glove selection is critical. Due to the aniline component, standard nitrile gloves are
not recommended for prolonged contact.[12] Butyl, neoprene, or Viton gloves offer superior
protection and should be used.[2][12] Gloves must be inspected before use and removed
using the proper technique to avoid skin contamination.[13] Contaminated gloves must be
disposed of as hazardous waste.

Waste Segregation and Collection Protocol

Proper segregation at the point of generation is the foundation of a compliant disposal process.
Mixing halogenated waste with non-halogenated streams can result in costly and complex
disposal challenges for the entire lab.

Step-by-Step Collection Procedure:

» Container Selection: Designate a specific, compatible hazardous waste container for 4-[(2-
Chlorobenzyl)oxy]laniline waste. High-density polyethylene (HDPE) containers are a
suitable choice.[12] The container must have a secure, vapor-tight lid.

o Labeling: The container must be clearly labeled before any waste is added. The label must
include:

o The words "Hazardous Waste"
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o The full chemical name: "Waste 4-[(2-Chlorobenzyl)oxy]aniline" (do not use
abbreviations or formulas).[14]

o The date accumulation begins.

o An indication of the hazards (e.g., "Toxic").

e Segregation: This waste stream must be kept separate from all other waste streams,
especially non-halogenated organic solvents.[14]

e Accumulation: Collect all materials contaminated with the compound, including residual solid,
contaminated weighing paper, gloves, and absorbent pads from spill cleanups, in this
designated container.

o Storage: Keep the waste container closed at all times except when actively adding waste.
[14] Store the container in a designated satellite accumulation area within the laboratory,
away from incompatible materials like strong oxidizing agents and acids.[1][12]

Spill Management Protocol

Immediate and correct response to a spill minimizes exposure and environmental
contamination.

o Secure the Area: Alert others in the vicinity and evacuate the immediate area. Restrict
access.

» Don Appropriate PPE: Before attempting any cleanup, don the full PPE described in Section
2, including a respirator if there is a risk of airborne dust.

o Contain and Absorb: For solid spills, gently cover the material with an inert absorbent such
as vermiculite, dry sand, or earth to prevent it from becoming airborne.[1][2] Do not sweep
the dry powder.

o Collect and Containerize: Carefully scoop the absorbed material and place it into the
designated hazardous waste container.

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), collecting the
cleaning materials as hazardous waste. Finally, wash the area with soap and water.
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» Ventilate: Allow the area to ventilate thoroughly before resuming work.[2]

The Disposal Pathway: From Lab to Destruction

The ultimate fate of 4-[(2-Chlorobenzyl)oxy]aniline waste is thermal destruction. This process
is managed by licensed hazardous waste disposal facilities, coordinated through your
institution's Environmental Health & Safety (EHS) office. The workflow below illustrates the
decision-making and logistical process.
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Disposal Decision Workflow for 4-[(2-Chlorobenzyl)oxy]aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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